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The Organelle Genome Database for Algae (OGDA) is a comprehensive and user-friendly
platform designed to provide centralized access to algal organelle genomes.[1][2] It was
developed to address the need for an integrated database for algal organelle DNA, which are
valuable tools for studying gene and genome structure, organelle function, and evolution.[1][2]

History and Development

The OGDA was created to consolidate algal organelle genome data that was previously
dispersed across various public databases.[3] The project was initiated by researchers at
Yantai University and the Laboratory of Genetics and Breeding of Marine Organism (MOGBL)
in China.[2] The first public release of OGDA was announced in 2020.[2] The database is
continuously updated with new genome data from public repositories like NCBI, DDBJ, and
EMBL-EBI, as well as from sequencing efforts at MOGBL.[1]

Data Presentation

The initial release of the OGDA database contained a significant collection of plastid and
mitochondrial genomes from a wide array of algal phyla. The data is structured to be easily
searchable and downloadable for academic use.[1]
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Table 1: Summary of Data in the First Release of OGDA[1][3]

Number of .

Genome Type Number of Species = Number of Phyla
Genomes

Plastid Genomes 1055 667 11

Mitochondrial
755 542 9

Genomes

Experimental and Bioinformatic Protocols

OGDA is a secondary database, meaning it aggregates and curates data from primary
research. The protocols, therefore, relate to data acquisition, curation, and analysis rather than
wet-lab experimentation.

Data Acquisition and Curation Methodology:
The process for populating the OGDA database involves several key steps:

o Data Collection: GenBank flat files containing plastid or mitochondrial genome sequences
are downloaded from public databases.[1][4]

e Manual Proofreading: Each genome sequence and its annotation are manually proofread
using software such as Geneious Prime to identify and correct any errors.[1][4]

 Information Extraction: The Bioperl package is utilized to extract fundamental genome
information, including accession numbers, configuration, and submitter details.[4] This data
is converted into a CSV format.

 Biological Information Integration: To enrich the genomic data, supplementary biological
information is collected from reputable sources like AlgaeBase and other publications. This
includes taxonomic data, geographical distribution, identification images, and sample
collection details.[4]

o Database Storage: The curated genomic and biological data are categorized and stored in a
MySQL relational database.[4] Data indexing is implemented to ensure efficient data
retrieval.
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Visualization of Data Processing Workflow

The following diagram illustrates the logical flow of data from collection to integration within the
OGDA database.
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OGDA data acquisition and processing workflow.

Part 2: OrCGDB/OCDB - Oral Cancer Gene Database

The Oral Cancer Gene Database (OrCGDB or OCDB) is a specialized resource providing the
biomedical community with comprehensive information on genes implicated in oral cancer.[5][6]
It aims to centralize genetic data to aid in the diagnosis, prognosis, and treatment of this

disease.[7]

History and Development

The development of a dedicated oral cancer gene database has evolved over several versions,
reflecting the growing body of research in the post-genomic era. An early version, OrCGDB,
was noted to contain information on a small number of genes.[7] A more comprehensive
initiative was undertaken by the Advanced Centre for Treatment, Research and Education in
Cancer (ACTREC) in India, which released its first version in 2007 and an expanded second

version subsequently.[7][8]

Data Presentation

The database has seen significant growth in its data content, expanding from an initial small
set to hundreds of curated genes. Each gene entry is linked to a wealth of information.

Table 2: Evolution of the Oral Cancer Gene Database Content
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Database Version Year Number of Genes Key Features
OrCGDB (early Basic gene

) Pre-2007 15 ) )
version) information.[7]

Expanded gene list
) with detailed
OCDB Version | 2007 242 ) )
information and

PubMed links.[7][8]

Further expansion of
gene entries, addition
) of an interaction
OCDB Version Il Post-2007 374
network, and
advanced search

capabilities.[7][8][9]

For each gene, the database provides detailed annotations including:
o Aliases and gene symbol

e Function

e Chromosomal location

e Mutations and SNPs

o mMRNA and protein information

« Involved pathways and interacting proteins

o Tissue expression data

e Clinical correlates[7]

Experimental and Curation Protocols

Similar to OGDA, the Oral Cancer Gene Database is a secondary database that relies on

expert curation of published literature.
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Data Curation Methodology:

The information is manually curated by database curators who extract relevant findings from

primary scientific publications. This process is described as follows:

Literature Review: Curators systematically review primary publications for data on genes
involved in oral cancer.

Fact Extraction: Key information (referred to as 'facts’) is extracted in a semi-structured
format.[5][6][10] This includes data on oncogenic activation, mutations, biochemical
properties of the gene product, and clinical significance.[5][10]

Data Entry: The extracted facts are entered into the relational database through a web
interface.

Citation Linking: Crucially, every fact entered into the database is associated with a
MEDLINE citation, ensuring traceability and allowing researchers to consult the primary
source.[5][10]

Interaction Network Construction: For Version Il, a functional gene interaction network was
built using tools like 'String 8.3' to visualize relationships between the 374 curated genes.[8]

Visualization of Curation Workflow and Biological
Pathways

The following diagrams illustrate the data curation process for the OrCGDB/OCDB and a key

signaling pathway frequently dysregulated in oral cancer.
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OrCGDB data curation and integration workflow.

PISK/AKT/mTOR Signaling Pathway in Oral Cancer
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The PI3K/AKT/mTOR pathway is one of the most frequently dysregulated signaling cascades
in oral cancer and is associated with therapeutic resistance.[11] Its components are key targets
for drug development.
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Simplified PIBK/AKT/mTOR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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